N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide

• IUPAC Name: 3-phenylmethoxy-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C25H21N3O2/c29-25(21-8-4-10-24(13-21)30-18-19-6-2-1-3-7-19)28-15-20-12-23(17-27-14-20)22-9-5-11-26-16-22/h1-14,16-17H,15,18H2,(H,28,29)
• InChI Key: GQJFENQWHFBDDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NCC3=CC(=CN=C3)C4=CN=CC=C4
• Molecular Formula: C25H21N3O2
• Molecular Weight: 395.5 g/mol

Description

N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide, also known as BIPB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BIPB belongs to the class of compounds known as benzamides, which have been shown to exhibit various biological activities, including anti-tumor and anti-inflammatory effects. In

Scientific Research Applications

Catalytic Processes and Organic Synthesis

Research on metal- and reagent-free methods for the synthesis of benzothiazoles and thiazolopyridines through electrolytic C–H thiolation demonstrates the importance of catalysts like TEMPO in enabling efficient synthesis of complex organic molecules. This area of study is relevant for the development of pharmaceuticals and organic materials, indicating that compounds similar to "N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide" could be synthesized or used in catalytic processes for creating biologically active molecules or materials with unique properties (Qian et al., 2017).

Biological Evaluation and Medicinal Chemistry

The synthesis and biological evaluation of benzamide derivatives highlight their potential applications in medicinal chemistry, particularly as inhibitors of enzymes or receptors relevant to disease processes. For instance, studies on the inhibitory potential of benzamide derivatives against human recombinant alkaline phosphatase and ecto-5′-nucleotidases underline the utility of these compounds in exploring new therapeutic avenues (Saeed et al., 2015).

Pharmacokinetics and Drug Development

Investigations into the pharmacokinetics and tissue distribution of benzamide-based compounds, such as novel ALK5 inhibitors, reveal their potential as oral anti-fibrotic drugs. Such studies are crucial for understanding how these compounds are absorbed, distributed, metabolized, and excreted in the body, which is essential information for drug development processes (Kim et al., 2008).

Sensor Applications and Material Science

Research on polymeric nanoparticles with benzamide functionalities demonstrates the versatility of these compounds in material science, particularly in creating sensors for metal ions. This suggests potential applications of "N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide" in developing new materials with specific sensing capabilities or other unique physical or chemical properties (Gillissen et al., 2012).